3-Amino-2-bromopyridine
Cat. No. B189615
Key on ui cas rn:
39856-58-1
M. Wt: 173.01 g/mol
InChI Key: HKDVVTLISGIPFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06710180B2
Procedure details
A reactor vessel is charged with 3-amino-2-bromopyridine (2.0 g, 11.4 mmol), 2,2,2-trifluoroethanol (20 g, 200 mmol), and methanesulfonic acid (1.7 g, 18 mmol). The solution is heated to the range 65° C. to 70° C. and then t-butylnitrite (1.46 g of a 90% solution, 12.7 mmol) is added drop-wise to the vessel while maintaining the temperature at 55° C. to 70° C. After nitrogen evolution ceases, the solution is cooled, neutralized with aqueous saturated sodium bicarbonate solution and then extracted with MTBE. The solvent is removed by evaporation to obtain 2-bromo-3-(2,2,2-trifluoroethoxy)pyridine as a crude oil (2.85 g, crude yield of 96%).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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N[C:2]1[C:3]([Br:8])=[N:4][CH:5]=[CH:6][CH:7]=1.[F:9][C:10]([F:14])([F:13])[CH2:11][OH:12].CS(O)(=O)=O.C(ON=O)(C)(C)C.C(=O)(O)[O-].[Na+]>>[Br:8][C:3]1[C:2]([O:12][CH2:11][C:10]([F:14])([F:13])[F:9])=[CH:7][CH:6]=[CH:5][N:4]=1 |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
|
NC=1C(=NC=CC1)Br
|
|
Name
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Quantity
|
20 g
|
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Type
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reactant
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Smiles
|
FC(CO)(F)F
|
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Name
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Quantity
|
1.7 g
|
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Type
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reactant
|
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Smiles
|
CS(=O)(=O)O
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Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
C(C)(C)(C)ON=O
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[Compound]
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Name
|
solution
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
C([O-])(O)=O.[Na+]
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Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
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Details
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The solution is heated to the range 65° C. to 70° C.
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
while maintaining the temperature at 55° C. to 70° C
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TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
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After nitrogen evolution ceases, the solution is cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with MTBE
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CUSTOM
|
Type
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CUSTOM
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Details
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The solvent is removed by evaporation
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
BrC1=NC=CC=C1OCC(F)(F)F
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
